RO9021

• CAS No.: 1446790-62-0
• Product Name: RO9021
• Molecular Formula: C18H25N7O
• Molecular Weight: 355.446
• IUPAC Name: 6-[(1R,2S)-2-Amino-cyclohexylamino]-4-(5,6-dimethyl-pyridin-2-ylamino)-pyridazine-3-carboxylic acid amide
• Standard InChI: InChI=1S/C18H25N7O/c1-10-7-8-15(21-11(10)2)23-14-9-16(24-25-17(14)18(20)26)22-13-6-4-3-5-12(13)19/h7-9,12-13H,3-6,19H2,1-2H3,(H2,20,26)(H2,21,22,23,24)/t12-,13+/m0/s1
• Standard InChIKey: XJZVCDVZCRLIKN-QWHCGFSZSA-N
• SMILES: O=C(C1=NN=C(N[C@H]2[C@@H](N)CCCC2)C=C1NC3=NC(C)=C(C)C=C3)N
• Appearance: Solid powder
• Description: RO9021 is an oral, ATP-competative and selective inhibitor of spleen tyrosine kinase (SYK). RO-9021 potently inhibited SYK kinase activity with an average IC50 of 5.6 nM. RO-9021 is a highly selective SYK inhibitor with low S-scores of 0.003 for S(99) and 0.015 for S(90), indicating that SYK is the only kinase with 99% competition with RO-9021 (1 uM) in a total of 392 tested kinases.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: RO-9021; RO 9021; RO9021.
• Reference: 1: Liao C, Hsu J, Kim Y, Hu DQ, Xu D, Zhang J, Pashine A, Menke J, Whittard T,
• Last Modified: Aug 20 2021